(Z)-methyl 2-(1-(9-methyl-3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate

• IUPAC Name: methyl 2-[1-[9-methyl-3-[(Z)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-4-oxopyrido[1,2-a]pyrimidin-2-yl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C21H21N5O5S2/c1-11-5-4-7-26-16(11)23-17(25-8-6-22-18(28)13(25)10-15(27)31-3)12(19(26)29)9-14-20(30)24(2)21(32)33-14/h4-5,7,9,13H,6,8,10H2,1-3H3,(H,22,28)/b14-9-
• InChI Key: LIQZOSBZNMIYRY-ZROIWOOFSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C)N4CCNC(=O)C4CC(=O)OC
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C)N4CCNC(=O)C4CC(=O)OC
• Molecular Formula: C21H21N5O5S2
• Molecular Weight: 487.6 g/mol

Description

(Z)-methyl 2-(1-(9-methyl-3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate is a useful research compound. Its molecular formula is C21H21N5O5S2 and its molecular weight is 487.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound "(Z)-methyl 2-(1-(9-methyl-3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate" is related to a category of chemicals that have been studied for their unique synthesis methods and chemical properties. For instance, it has similarities with oxothiazolidine derivatives, which have been prepared through reactions involving thiocarbonohydrazides and dimethyl acetylene dicarboxylate, showcasing the compound's involvement in nucleophilic addition reactions on C/C triple bonds (Hassan et al., 2012).

Antimicrobial and Antifungal Activities

Compounds within the same family as "(Z)-methyl 2-(1-(9-methyl-3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate" have been synthesized and evaluated for their potential antimicrobial and antifungal activities. Studies have shown that these compounds exhibit promising biological activity against a range of bacteria and fungi, indicating their potential for developing new antimicrobial agents (El Azab & Abdel‐Hafez, 2015; Khalil et al., 2014).

Anticancer Potential

Research into related thiazolidinone derivatives has also uncovered their potential anticancer properties. Certain derivatives have been synthesized and evaluated for their anticancer activity, showing significant inhibitory effects against various cancer cell lines. This highlights the compound's relevance in the search for new therapeutic agents for cancer treatment (Verma & Verma, 2022).